Cas no 1262618-15-4 (1-(oxolan-3-yl)cyclopropan-1-amine)

• Product Name: 1-(oxolan-3-yl)cyclopropan-1-amine
• CAS No: 1262618-15-4
• MF: C₇H₁₃NO
• MW: 127.1842
• MDL: MFCD19215930
• CID: 5094349
• PubChem ID: 55285817
• Update Time: 2026-03-02

1-(oxolan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)cyclopropan-1-amine
• 1-(Tetrahydrofuran-3-yl)cyclopropan-1-amine
• 1-(tetrahydrofuran-3-yl)cyclopropanamine hydrochloride

• MDL： MFCD19215930
• Inchi： 1S/C7H13NO/c8-7(2-3-7)6-1-4-9-5-6/h6H,1-5,8H2
• InChI Key： XFQJUQLTALCDAR-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C1([H])[H])C1(C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-(oxolan-3-yl)cyclopropan-1-amine

1-(oxolan-3-yl)cyclopropan-1-amine (CAS No. 1262618-15-4): A Comprehensive Overview

1-(oxolan-3-yl)cyclopropan-1-amine, also known by its CAS registry number 1262618-15-4, is a unique organic compound with a cyclopropane ring substituted by an oxolane (tetrahydrofuran) group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile structure and potential applications. Recent studies have highlighted its role in drug design, where its compact cyclopropane ring and flexible oxolane substituent offer opportunities for creating bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of 1-(oxolan-3-yl)cyclopropan-1-amine consists of a cyclopropane ring, which is one of the smallest and most strained hydrocarbon rings, making it highly reactive. The oxolane group, attached at the 3-position of the cyclopropane ring, introduces additional functional diversity. This combination of structural features makes the compound a valuable building block in organic synthesis. Researchers have explored its use in constructing complex molecules with tailored physical and chemical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(oxolan-3-yl)cyclopropan-1-amine and its derivatives. For instance, transition-metal-catalyzed cycloaddition reactions and ring-opening strategies have been employed to access this compound in high yields. These methods not only enhance the scalability of production but also pave the way for exploring its applications in diverse fields.

In the realm of pharmacology, 1-(oxolan-3-yl)cyclopropan-1-amine has shown promise as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in diseases such as cancer and inflammatory disorders. Furthermore, its ability to modulate ion channels has opened avenues for exploring its role in treating neurological conditions.

The material science community has also taken interest in 1-(oxolan-3-yl)cyclopropane amine due to its potential as a precursor for advanced materials. Its incorporation into polymers and supramolecular assemblies has been investigated, leveraging its structural rigidity and reactivity. These studies suggest that the compound could contribute to the development of high-performance materials with applications in electronics, optics, and biotechnology.

From an environmental standpoint, understanding the fate and transport of CAS No. 1262618-15-4 is crucial for assessing its potential impact on ecosystems. Recent environmental toxicity studies have provided insights into its biodegradation pathways and ecotoxicological effects. These findings are essential for ensuring responsible use and disposal practices in industrial settings.

In conclusion, 1-(oxolan-3-yilcyclopropaime (CAS No. 1262618754) stands as a testament to the ingenuity of modern chemistry. Its distinctive structure, coupled with recent research advancements, positions it as a key player in drug development, materials science, and beyond. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to various scientific disciplines.